N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide

• IUPAC Name: N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide
• InChI: InChI=1S/C17H15N7O/c1-2-15(25)18-11-7-9-12(10-8-11)19-16-17-21-22-23-24(17)14-6-4-3-5-13(14)20-16/h3-10H,2H2,1H3,(H,18,25)(H,19,20)
• InChI Key: ZUKQBMZLWMOQHH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC2=NC3=CC=CC=C3N4C2=NN=N4
• Molecular Formula: C17H15N7O
• Molecular Weight: 333.3 g/mol

Description

N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide (TQ) is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TQ belongs to the class of tetrazoloquinoxaline derivatives, which have been shown to possess a range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties.

Mechanism of Action

The mechanism of action of N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide is not fully understood. However, it is believed that this compound exerts its biological effects by modulating various signaling pathways. This compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification genes. This compound has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammatory genes. This compound has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to increase the activity of antioxidant enzymes, such as SOD and CAT, and reduce the levels of oxidative stress markers, such as MDA. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, and inhibit the expression of inflammatory mediators, such as iNOS and COX-2. This compound has also been found to induce apoptosis in cancer cells and inhibit their proliferation. This compound has also exhibited antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. This compound is also stable and can be stored for long periods without degradation. This compound has been extensively studied for its potential therapeutic applications, making it a promising candidate for the development of novel drugs. However, there are also some limitations to using this compound in lab experiments. This compound is a relatively new compound, and its mechanism of action is not fully understood. Further studies are needed to elucidate the precise mechanism of action of this compound. In addition, the efficacy of this compound may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide. One area of research is the development of this compound-based drugs for the treatment of various diseases, such as cancer, inflammation, and viral infections. Another area of research is the elucidation of the precise mechanism of action of this compound. Further studies are needed to determine the signaling pathways and molecular targets of this compound. In addition, the efficacy of this compound in vivo needs to be evaluated in animal models. This compound also has potential applications in the field of nanotechnology, as it can be used as a building block for the synthesis of novel nanomaterials.

Scientific Research Applications

N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)phenyl]propanamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antiviral, anticancer, and antimicrobial properties, making it a promising candidate for the development of novel drugs. This compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the expression of inflammatory mediators, such as iNOS and COX-2. This compound has also been shown to inhibit the replication of various viruses, including HIV, HCV, and influenza virus. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit their proliferation. This compound has also exhibited antimicrobial activity against various bacterial and fungal strains.